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Compound of Interest

Compound Name:
N-Benzylcyclohexylamine

hydrochloride

Cat. No.: B3060092 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-Benzylcyclohexylamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for N-
Benzylcyclohexylamine hydrochloride, a compound utilized in various research and forensic

applications. Due to its classification as an arylcyclohexylamine and its identification as a

cutting agent in illicit substances, a thorough understanding of its properties and associated

hazards is imperative for safe laboratory practice.[1][2]

Chemical and Physical Properties
A foundational aspect of safe handling is a clear understanding of the compound's physical and

chemical characteristics. This data is crucial for appropriate storage, handling, and emergency

response planning.

Table 1: Physical and Chemical Properties of N-Benzylcyclohexylamine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3060092?utm_src=pdf-interest
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.caymanchem.com/product/40410
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB24902029.htm
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 16350-96-2 [1]

Molecular Formula C13H20ClN [2]

Molecular Weight 225.76 g/mol [3]

Appearance Neat solid [1]

Melting Point 252-253 °C [2][4]

Solubility
Soluble in Acetonitrile,

Chloroform, and Methanol.
[4]

Storage Temperature -20°C [5]

Stability
≥ 4 years when stored

properly.
[6]

Hazard Identification and Classification
N-Benzylcyclohexylamine hydrochloride is classified as a hazardous substance. The

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a

standardized framework for communicating these hazards.

Table 2: GHS Hazard Classification for N-Benzylcyclohexylamine Hydrochloride
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity,

Single Exposure

3

H335: May

cause respiratory

irritation

GHS07 Warning

Source: Aggregated data from multiple Safety Data Sheets.

Safety and Handling Procedures
Adherence to strict safety protocols is mandatory when working with N-
Benzylcyclohexylamine hydrochloride to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If ventilation is inadequate, use a NIOSH-

approved respirator.

Engineering Controls
Engineering controls are the most effective means of minimizing exposure.

Ventilation: Always handle N-Benzylcyclohexylamine hydrochloride in a certified chemical

fume hood.

Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety

showers are readily accessible in the immediate work area.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents. The recommended

storage temperature is -20°C.[5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for N-Benzylcyclohexylamine Hydrochloride Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area.

Ventilate the area of the spill.

Wear appropriate personal protective equipment (PPE).

Contain the spill. Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to

clean up the spill.

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.
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Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information and Experimental
Protocols
A comprehensive review of publicly available literature and safety data sheets indicates that the

toxicological properties of N-Benzylcyclohexylamine hydrochloride have not been

thoroughly investigated. There is a notable absence of detailed experimental studies, including

LD50 values, metabolic pathways, and mechanisms of toxicity. This lack of data underscores

the importance of handling this compound with extreme caution and treating it as a substance

with significant unknown hazards.

It is imperative for researchers to understand that the absence of comprehensive toxicological

data does not imply that the substance is safe. All handling and experimental procedures

should be designed with a high degree of caution, assuming a significant potential for toxicity.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of N-
Benzylcyclohexylamine hydrochloride from procurement to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/product/b3060092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for N-Benzylcyclohexylamine Hydrochloride

Procurement & Receiving

Storage

Handling & Experimentation

Waste Management & Disposal

Procurement of Compound

Receiving and Inspection
(Check for damage, verify SDS)

Shipment

Secure Storage
(-20°C, well-ventilated, away from incompatibles)

Transfer to Storage

Inventory Management
(Log quantity, date, user)

Pre-experiment Preparation
(Review SOPs, wear full PPE)

Withdrawal from Storage

Handling in Fume Hood
(Weighing, dissolving, reacting)

Conduct Experiment

Waste Segregation & Collection
(Labelled, sealed containers)

Generate Waste

Decontamination of Glassware & Surfaces

Hazardous Waste Disposal
(Follow institutional and regulatory guidelines)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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